2-(Benzyloxy)ethyl 4-methylbenzenesulfonate
2-(Benzyloxy)ethyl 4-methylbenzenesulfonate
Benzyl-PEG2-Tos is a Benzyl PEG Linker. PEG Linkers may be useful in the development of antibody drug conjugates.
Brand Name:
Vulcanchem
CAS No.:
4981-83-3
VCID:
VC0520967
InChI:
InChI=1S/C16H18O4S/c1-14-7-9-16(10-8-14)21(17,18)20-12-11-19-13-15-5-3-2-4-6-15/h2-10H,11-13H2,1H3
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)OCCOCC2=CC=CC=C2
Molecular Formula:
C16H18O4S
Molecular Weight:
306.4 g/mol
2-(Benzyloxy)ethyl 4-methylbenzenesulfonate
CAS No.: 4981-83-3
Inhibitors
VCID: VC0520967
Molecular Formula: C16H18O4S
Molecular Weight: 306.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 4981-83-3 |
---|---|
Product Name | 2-(Benzyloxy)ethyl 4-methylbenzenesulfonate |
Molecular Formula | C16H18O4S |
Molecular Weight | 306.4 g/mol |
IUPAC Name | 2-phenylmethoxyethyl 4-methylbenzenesulfonate |
Standard InChI | InChI=1S/C16H18O4S/c1-14-7-9-16(10-8-14)21(17,18)20-12-11-19-13-15-5-3-2-4-6-15/h2-10H,11-13H2,1H3 |
Standard InChIKey | HFNFGZWMDNDYNJ-UHFFFAOYSA-N |
SMILES | CC1=CC=C(C=C1)S(=O)(=O)OCCOCC2=CC=CC=C2 |
Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)OCCOCC2=CC=CC=C2 |
Appearance | Solid powder |
Description | Benzyl-PEG2-Tos is a Benzyl PEG Linker. PEG Linkers may be useful in the development of antibody drug conjugates. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Benzyl-PEG2-Tos |
Reference | 1: Kim HJ, Miyata K, Nomoto T, Zheng M, Kim A, Liu X, Cabral H, Christie RJ, Nishiyama N, Kataoka K. siRNA delivery from triblock copolymer micelles with spatially-ordered compartments of PEG shell, siRNA-loaded intermediate layer, and hydrophobic core. Biomaterials. 2014 May;35(15):4548-56. doi: 10.1016/j.biomaterials.2014.02.016. Epub 2014 Mar 6. PubMed PMID: 24613051. 2: Acton AL, Fante C, Flatley B, Burattini S, Hamley IW, Wang Z, Greco F, Hayes W. Janus PEG-based dendrimers for use in combination therapy: controlled multi-drug loading and sequential release. Biomacromolecules. 2013 Feb 11;14(2):564-74. doi: 10.1021/bm301881h. Epub 2013 Jan 18. PubMed PMID: 23305104. 3: Mueller C, Capelle MA, Seyrek E, Martel S, Carrupt PA, Arvinte T, Borchard G. Noncovalent PEGylation: different effects of dansyl-, L-tryptophan-, phenylbutylamino-, benzyl- and cholesteryl-PEGs on the aggregation of salmon calcitonin and lysozyme. J Pharm Sci. 2012 Jun;101(6):1995-2008. doi: 10.1002/jps.23110. Epub 2012 Mar 23. PubMed PMID: 22447529. |
PubChem Compound | 561375 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume